Cas no 159092-78-1 (Phenanthrene,1,6,9-trinitro-)

• Product Name: Phenanthrene,1,6,9-trinitro-
• CAS No: 159092-78-1
• MF: C₁₄H₇N₃O₆
• MW: 313.221883058548
• CID: 198661
• PubChem ID: 154731
• Update Time: 2025-04-19

Phenanthrene,1,6,9-trinitro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,1,6,9-trinitro-
• 1,6,9-trinitrophenanthrene
• CCRIS 7661
• C5B4UL5AND
• 159092-78-1
• DTXSID30936045
• Phenanthrene, 1,6,9-trinitro-

• Inchi： 1S/C14H7N3O6/c18-15(19)8-4-5-10-11(6-8)9-2-1-3-13(16(20)21)12(9)7-14(10)17(22)23/h1-7H
• InChI Key： BCKOIBYTKJYKEL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C2C(=CC=CC2=C2C=C(C=CC2=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 313.03351
• Monoisotopic Mass: 313.03348495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.42